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Compound of Interest

Compound Name: 4-tert-Butyl-2-ethylphenol

Cat. No.: B15336012 Get Quote

Disclaimer: Specific safety and toxicity data for 4-tert-Butyl-2-ethylphenol is limited. The

following guidance is based on data for structurally related compounds, including 4-tert-

Butylphenol and 2-tert-Butyl-4-ethylphenol. It is crucial to handle this chemical with caution and

to consult a comprehensive Safety Data Sheet (SDS) from the supplier before use.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for researchers, scientists, and drug development

professionals handling 4-tert-Butyl-2-ethylphenol.

I. Chemical and Physical Properties
A summary of the physical and chemical properties of related butylphenol compounds is

provided below for reference. These values can help in understanding the potential hazards

and handling requirements.
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Property 4-tert-Butylphenol
2,6-Di-tert-butyl-4-
ethylphenol

Physical State Solid, Beige Solid, White

Molecular Weight 150.22 g/mol [1][2] -

Melting Point 96 - 100 °C / 204.8 - 212 °F[2] 42 - 44 °C / 107.6 - 111.2 °F[3]

Boiling Point
236 - 238 °C / 456.8 - 460.4 °F

@ 760 mmHg[2]
272 °C / 521.6 °F[3]

Flash Point 113 °C / 235.4 °F[2] 105 °C / 221 °F[3]

Water Solubility Insoluble[1] -

Odor Phenolic[2] No information available[3]

II. Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure. The

following PPE is recommended based on the hazards associated with similar phenol

compounds.
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Protection Type Recommended Equipment
Justification & Best
Practices

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended when

there is a risk of splashing.[4]

[5]

Protects against splashes and

dust. Must be compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection

Chemical-resistant gloves

(Butyl rubber is

recommended). A full

protective suit or lab coat

should be worn.[1][4]

Prevents skin contact which

can cause irritation and

absorption of the chemical.

Gloves must be inspected

before use and disposed of

properly.[5]

Respiratory Protection

A NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter should be used,

especially when handling the

neat chemical or when dust

may be generated.[1]

Protects against inhalation of

vapors and dust. All respiratory

protection programs must

comply with applicable

regulations.[4]

III. Safe Handling and Operational Workflow
Adherence to a strict operational workflow is critical for safety. The following diagram outlines

the key steps for handling 4-tert-Butyl-2-ethylphenol.
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Caption: Workflow for Safe Handling of 4-tert-Butyl-2-ethylphenol.
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IV. Health Hazards and Exposure Routes
Based on data for related compounds, 4-tert-Butyl-2-ethylphenol is expected to be

hazardous. The primary routes of exposure and their potential health effects are illustrated

below.

Routes of Exposure Potential Health Effects

Inhalation Respiratory Irritation

Skin Contact Skin Irritation/Burns

Systemic Toxicity (e.g., fertility damage)

Eye Contact Serious Eye Damage

Ingestion

Click to download full resolution via product page

Caption: Exposure Routes and Potential Health Effects.

V. Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.
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Emergency Situation Procedure

Spill

For small spills, use absorbent paper to pick up

the material.[1] Seal contaminated materials in a

vapor-tight plastic bag for disposal.[1] Solvent

wash all contaminated surfaces with alcohol,

followed by a strong soap and water solution.[1]

Isolate the spill area for at least 25 meters for

solids.[1]

Fire

Use a dry chemical, carbon dioxide, or halon

extinguisher.[1] Wear self-contained breathing

apparatus (SCBA) when firefighting.[5]

First Aid: Inhalation

Move the person to fresh air.[2] If not breathing,

give artificial respiration.[2] Seek medical

attention if symptoms occur.[2]

First Aid: Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes.[2] Remove contaminated

clothing. If skin irritation persists, call a

physician.[2]

First Aid: Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Immediately call a poison center or doctor.[2][5]

First Aid: Ingestion

Clean mouth with water and drink plenty of

water afterward.[2] Get medical attention if

symptoms occur.[2]

VI. Disposal Plan
Proper disposal of 4-tert-Butyl-2-ethylphenol and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: This chemical is considered an environmentally hazardous

substance.[2]
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Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[5] The material may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[5]

Contaminated Packaging: Dispose of as unused product.[5]

Regulatory Compliance: All disposal practices must be in accordance with local, regional,

and national hazardous waste regulations.[2] Do not let the product enter drains.[5]

By adhering to these safety and logistical guidelines, researchers and laboratory personnel can

minimize the risks associated with handling 4-tert-Butyl-2-ethylphenol and ensure a safe

working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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